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Compound of Interest

Compound Name: 1,1'-Bi-2-naphthyl ditosylate

Cat. No.: B146118 Get Quote

Application Note
The tosylation of 1,1'-Bi-2-naphthol (BINOL) is a fundamental transformation in organic

synthesis, converting the hydroxyl groups into excellent leaving groups (tosylates) for

subsequent nucleophilic substitution reactions. This procedure is critical for the synthesis of a

wide range of important chiral ligands, catalysts, and advanced materials. For instance, the

resulting 1,1'-bi-2-naphthyl di-p-toluenesulfonate is a key intermediate in the synthesis of

BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl), a renowned privileged ligand in

asymmetric catalysis. The protocol detailed below provides a reliable and efficient method for

the ditosylation of BINOL, adaptable for both racemic and enantiomerically pure forms of the

starting material. This procedure is intended for researchers and scientists in the fields of

organic chemistry, materials science, and drug development.

Experimental Protocol
This protocol outlines the synthesis of 1,1'-bi-2-naphthyl di-p-toluenesulfonate from 1,1'-Bi-2-

naphthol.

Materials
1,1'-Bi-2-naphthol (BINOL) (racemic or enantiomerically pure)

p-Toluenesulfonyl chloride (TsCl)

Pyridine, anhydrous
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Dichloromethane (DCM), anhydrous

Hydrochloric acid (HCl), 1 M aqueous solution

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Ethyl acetate (EtOAc)

Hexanes

Equipment
Round-bottom flask

Magnetic stirrer and stir bar

Ice-water bath

Dropping funnel

Separatory funnel

Rotary evaporator

Apparatus for column chromatography

Standard laboratory glassware

Nitrogen or argon gas inlet

Procedure
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Reaction Setup: To an oven-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), add 1,1'-Bi-2-naphthol (1.0 eq.). Dissolve the BINOL in anhydrous

dichloromethane (DCM).

Addition of Base: Add anhydrous pyridine (3.0 eq.) to the solution.

Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

Addition of Tosyl Chloride: Slowly add a solution of p-toluenesulfonyl chloride (TsCl) (2.2 - 2.5

eq.) in anhydrous DCM to the cooled reaction mixture over 30 minutes.

Reaction: Allow the reaction to stir at 0 °C for 1 hour, and then let it warm to room

temperature and stir for an additional 12-24 hours. The progress of the reaction should be

monitored by thin-layer chromatography (TLC).

Work-up:

Quench the reaction by adding 1 M aqueous HCl.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with 1 M aqueous HCl, water, saturated aqueous

NaHCO₃, and brine.

Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

Purification:

Filter the drying agent and concentrate the organic solution under reduced pressure using

a rotary evaporator.

Purify the crude product by column chromatography on silica gel using a mixture of ethyl

acetate and hexanes as the eluent to afford the pure 1,1'-bi-2-naphthyl di-p-

toluenesulfonate as a white solid.

Data Presentation
The following table summarizes the quantitative data for the tosylation of 1,1'-Bi-2-naphthol.
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Parameter Value

Reagents

1,1'-Bi-2-naphthol (BINOL) 1.0 eq.

p-Toluenesulfonyl chloride (TsCl) 2.2 - 2.5 eq.

Pyridine 3.0 eq.

Solvent Anhydrous Dichloromethane (DCM)

Reaction Conditions

Temperature 0 °C to Room Temperature

Reaction Time 13 - 25 hours

Product 1,1'-bi-2-naphthyl di-p-toluenesulfonate

Typical Yield > 90%

Visualizations
The following diagrams illustrate the reaction pathway and the experimental workflow.
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Reaction Pathway for the Ditosylation of BINOL

1,1'-Bi-2-naphthol (BINOL)

Monotosylated Intermediate

+ TsCl, Pyridine

p-Toluenesulfonyl Chloride (TsCl) Pyridine

1,1'-bi-2-naphthyl
di-p-toluenesulfonate

+ TsCl, Pyridine
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Experimental Workflow for BINOL Tosylation

Start

Dissolve BINOL in
anhydrous DCM

Add anhydrous Pyridine

Cool to 0 °C

Slowly add TsCl solution

Stir at 0 °C, then
warm to room temperature

Aqueous Work-up
(HCl, H₂O, NaHCO₃, Brine)

Column Chromatography

Pure BINOL Ditosylate

Click to download full resolution via product page
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To cite this document: BenchChem. [Experimental Protocol for the Tosylation of 1,1'-Bi-2-
naphthol (BINOL)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146118#experimental-procedure-for-tosylation-of-1-
1-bi-2-naphthol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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